![molecular formula C13H12N2O3 B5857319 N'-(2-furylmethylene)-2-hydroxy-2-phenylacetohydrazide](/img/structure/B5857319.png)
N'-(2-furylmethylene)-2-hydroxy-2-phenylacetohydrazide
Overview
Description
N'-(2-furylmethylene)-2-hydroxy-2-phenylacetohydrazide, commonly known as FPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPH is a hydrazide derivative that has been synthesized using different methods and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of FPH is not fully understood, but studies suggest that it may act by inhibiting the activity of enzymes involved in cancer cell proliferation and inducing apoptosis in cancer cells. FPH has also been shown to disrupt bacterial cell membranes, leading to bacterial death.
Biochemical and physiological effects:
FPH has been shown to have a range of biochemical and physiological effects, including reducing oxidative stress and inflammation, increasing antioxidant activity, and regulating glucose and lipid metabolism. FPH has also been shown to have neuroprotective effects, with studies suggesting its potential use in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
FPH has several advantages for use in lab experiments, including its ease of synthesis and its low toxicity. However, FPH has some limitations, including its limited solubility in water and its instability under certain conditions.
Future Directions
There are several potential future directions for research on FPH, including its use as a drug candidate for the treatment of cancer, bacterial infections, and neurodegenerative diseases. FPH may also have potential applications in material science, such as its use in the development of sensors or catalysts. Further research is needed to fully understand the mechanism of action of FPH and its potential applications in different fields.
In conclusion, FPH is a promising compound that has shown potential for use in various fields. Its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of FPH and its applications in different fields.
Synthesis Methods
FPH can be synthesized using different methods, including the reaction of 2-furaldehyde and 2-hydroxy-2-phenylacetic acid hydrazide in the presence of a catalyst. The reaction can be carried out under reflux in ethanol, and the product can be obtained through recrystallization. Other methods include the reaction of furfural and phenylhydrazine in the presence of a base or acid catalyst.
Scientific Research Applications
FPH has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, FPH has shown potential as an anticancer agent, with studies showing its ability to induce apoptosis in cancer cells. FPH has also been studied for its antibacterial and antifungal properties.
properties
IUPAC Name |
N-[(E)-furan-2-ylmethylideneamino]-2-hydroxy-2-phenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3/c16-12(10-5-2-1-3-6-10)13(17)15-14-9-11-7-4-8-18-11/h1-9,12,16H,(H,15,17)/b14-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHYJUMPSGNWSSD-NTEUORMPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)NN=CC2=CC=CO2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(C(=O)N/N=C/C2=CC=CO2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701333188 | |
Record name | N-[(E)-furan-2-ylmethylideneamino]-2-hydroxy-2-phenylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701333188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
32.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26666448 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
318512-80-0 | |
Record name | N-[(E)-furan-2-ylmethylideneamino]-2-hydroxy-2-phenylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701333188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.